2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-15-7-9-16(10-8-15)13-22-19(25)11-18-12-20(26)24-21(23-18)27-14-17-5-3-2-4-6-17/h2-10,12H,11,13-14H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: PQQWTNPQLCKMHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide, also known as Bz-423, is a small molecule drug that has been studied for its potential therapeutic applications. It was initially developed as an immunosuppressive agent, but later studies have shown its potential in treating various diseases, including cancer, autoimmune disorders, and inflammation.

Mechanism of Action

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has been shown to target the mitochondrial translocator protein (TSPO). TSPO is involved in regulating the mitochondrial permeability transition pore (mPTP), which is a key player in the regulation of cell death. This compound binds to TSPO and inhibits the opening of mPTP, thereby preventing cell death. This compound has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in various cellular processes, including inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has been shown to have immunosuppressive properties by inhibiting the activation of T cells.

Advantages and Limitations for Lab Experiments

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. This compound has been shown to be effective in various animal models of diseases, which makes it a promising candidate for further studies. However, there are also some limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects. In addition, this compound has been shown to have some toxic effects at high doses, which limits its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide. One area of research is to further understand the mechanism of action of this compound. This will enable researchers to design experiments to study its effects more effectively. Another area of research is to study the potential of this compound in treating other diseases, such as neurodegenerative disorders and cardiovascular diseases. In addition, researchers can explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Overall, this compound has shown promising results in various animal models of diseases, and further studies are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide involves the reaction of 2-thiouracil with benzyl bromide to form 2-benzylthio-6-hydroxy-1,6-dihydropyrimidine-4-one. This intermediate is then reacted with N-(4-methylbenzyl)acetamide in the presence of phosphorus oxychloride to form this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and immunosuppressive properties. This compound has been studied in various animal models of diseases, including multiple sclerosis, rheumatoid arthritis, and cancer. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.